An In-Depth Technical Guide to the Anti-TB Agent Pretomanid: Chemical Structure and Synthesis
An In-Depth Technical Guide to the Anti-TB Agent Pretomanid: Chemical Structure and Synthesis
For Researchers, Scientists, and Drug Development Professionals
Abstract
Pretomanid (formerly PA-824) is a pivotal nitroimidazooxazine antimycobacterial agent that has become a cornerstone in the treatment of multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB).[1][2] As a critical component of the BPaL regimen (in combination with Bedaquiline and Linezolid), its novel dual-action mechanism targets both actively replicating and non-replicating (persistent) forms of Mycobacterium tuberculosis (M. tuberculosis).[1][3] This guide provides a comprehensive overview of Pretomanid's chemical properties, a detailed examination of its synthesis pathways with experimental protocols, and a summary of its biological activity and pharmacokinetic profile.
Chemical Structure and Properties
Pretomanid is a chiral molecule belonging to the nitroimidazole class.[4][5] Its chemical structure is fundamental to its pro-drug nature and mechanism of action.
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IUPAC Name: (6S)-2-nitro-6-{[4-(trifluoromethoxy)phenyl]methoxy}-6,7-dihydro-5H-imidazo[2,1-b][4][6]oxazine[3][7]
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Molecular Formula: C₁₄H₁₂F₃N₃O₅[7]
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Molecular Weight: 359.26 g/mol [7]
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CAS Number: 187235-37-6[7]
Chemical Structure:
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Figure 1. Chemical structure of Pretomanid.
Mechanism of Action
Pretomanid is a prodrug that requires intracellular activation within the mycobacterium. Its dual mechanism is effective against both aerobic, replicating bacteria and anaerobic, non-replicating persisters.[1][3]
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Activation: The deazaflavin-dependent nitroreductase (Ddn) enzyme in M. tuberculosis, utilizing the reduced form of cofactor F420, reduces the nitroimidazole ring of Pretomanid.[8]
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Dual Action:
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Anaerobic Conditions (Respiratory Poisoning): This activation releases reactive nitrogen species, including nitric oxide (NO). NO acts as a respiratory poison, disrupting cellular respiration and energy production, which is lethal to the non-replicating bacteria found in anaerobic environments like granulomas.[1][8][9]
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Aerobic Conditions (Cell Wall Synthesis Inhibition): A second, highly reactive metabolite is generated that inhibits the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall. This disruption of cell wall integrity leads to bacterial cell death in actively replicating M. tuberculosis.[1][9]
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Signaling and Activation Pathway
The following diagram illustrates the activation cascade of Pretomanid within Mycobacterium tuberculosis.
Chemical Synthesis Pathway
Early syntheses of Pretomanid utilized hazardous starting materials like 2,4-dinitroimidazole, which is explosive and unsuitable for large-scale production.[6] Modern, safer, and more efficient routes have been developed. The most prominent and scalable approach starts from the readily available 2-bromo-4-nitroimidazole.[4][6][8] This multi-step synthesis culminates in a one-pot deprotection and cyclization, enhancing efficiency and yield.[4][6][8]
Synthetic Workflow Diagram
The logical flow from starting materials to the final product is outlined below.
Experimental Protocols
The following protocols are synthesized from optimized procedures reported in the literature, primarily focusing on the route from 2-bromo-4-nitroimidazole.[4][6][10]
Protocol 1: Synthesis of 2-Bromo-4-nitro-1H-imidazole (Starting Material)
This procedure avoids the use of hazardous molecular bromine.
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Reagents: 4-nitroimidazole, hydrobromic acid (HBr), hydrogen peroxide (H₂O₂), sodium iodide (NaI), trifluoroacetic acid (TFA).
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Step 1 (Dibromination): 4-nitroimidazole is treated with HBr and H₂O₂ to form 2,5-dibromo-4-nitro-1H-imidazole in situ.
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Step 2 (Selective Debromination): The crude dibrominated intermediate is then selectively debrominated at the 5-position using a reducing agent like NaI in TFA to yield the desired 2-bromo-4-nitro-1H-imidazole.
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Workup: The product is isolated through extraction and purification, often involving crystallization. This process has been scaled to the kilogram level with good yields and high purity.[11]
Protocol 2: Three-Step Synthesis of Pretomanid
This efficient, linear synthesis avoids the purification of intermediates.[4][8]
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Step 1: Alkylation of 2-Bromo-4-nitro-1H-imidazole
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Reactants: 2-bromo-4-nitro-1H-imidazole (1.0 eq), (R)-glycidol protected with a silyl group (e.g., TBS-glycidol) (1.1 eq), and a base such as DIPEA in a solvent like toluene.
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Procedure: The reactants are heated at a slightly elevated temperature (e.g., 70-80 °C) until HPLC analysis shows complete consumption of the starting imidazole. The reaction mixture is typically used directly in the next step after a simple aqueous workup.
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Step 2: O-Alkylation of the Secondary Alcohol
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Reactants: Crude product from Step 1, 4-(trifluoromethoxy)benzyl bromide (1.2 eq), a base (e.g., NaH or K₂CO₃), and a phase-transfer catalyst (e.g., TBAB) in a solvent like DMF or THF.
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Procedure: The reaction is run at room temperature until the secondary alcohol is fully converted. The resulting protected intermediate is extracted and concentrated, then carried forward without chromatographic purification.
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Step 3: One-Pot Deprotection and Cyclization
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Reactants: Crude protected intermediate from Step 2, a deprotecting agent, and a base for cyclization. For a TBS protecting group, a fluoride source (e.g., TBAF) or acid (e.g., HCl in dioxane) is used for deprotection. For other protecting groups like PMBz, an excess of K₂CO₃ in methanol can achieve both deprotection and cyclization.[4][6]
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Procedure (for PMBz group): The crude material is dissolved in methanol and cooled to a low temperature (e.g., -10 °C). An excess of solid K₂CO₃ is added.[6] The reaction is monitored carefully by HPLC. Upon completion, the reaction is quenched, and the product is extracted.
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Purification: The final Pretomanid product is purified by recrystallization from a solvent system like isopropanol/cyclohexane to yield a product with >99% purity.[4] The overall yield for this three-step process can be up to 40%.[4][8][9]
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Quantitative Data
Table 1: In Vitro Activity of Pretomanid against M. tuberculosis
The Minimum Inhibitory Concentration (MIC) is a key measure of a drug's potency. Pretomanid shows high activity against both drug-susceptible and drug-resistant strains.
| M. tuberculosis Lineage/Status | Modal MIC (mg/L) | MIC Range (mg/L) | Reference(s) |
| Lineages 2, 3, 4, 7 (most common) | 0.125 | 0.03 - 0.5 | [12] |
| Lineage 1 | 1.0 | 0.25 - 2.0 | [12] |
| H37Rv Reference Strain | 0.125 - 0.25 | 0.06 - 0.5 | [7][13] |
| Drug-Susceptible (DS-TB) Isolates | 0.25 | 0.03 - 1.0 | [12][13] |
| Multidrug-Resistant (MDR-TB) Isolates | 0.25 | 0.03 - 1.0 | [12] |
| Extensively Drug-Resistant (XDR-TB) Isolates | 0.25 | 0.03 - 1.0 | [12] |
Note: MIC values can vary based on the testing method (e.g., MGIT vs. broth microdilution) and specific strain.
Table 2: Key Pharmacokinetic Parameters of Pretomanid in Humans
The data below corresponds to a standard oral dose of 200 mg administered once daily with food, unless otherwise noted.
| Parameter | Value (Mean ± SD or Median [Range]) | Condition / Note | Reference(s) |
| Tmax (Time to Peak Concentration) | 4.5 hours [2.0 - 8.0] | Single dose with food | [5] |
| Cmax (Peak Plasma Concentration) | 2.5 - 3.2 µg/mL | Steady state | [3] |
| AUC₀₋₂₄ (Area Under the Curve) | 30.1 - 63.8 µg·h/mL | Steady state, varies with regimen | [14][15] |
| t½ (Elimination Half-life) | 16.0 - 17.4 hours | Single dose | [5] |
| Vd/F (Apparent Volume of Distribution) | 97.0 L (17.2) | Single dose with food | [5] |
| CL/F (Apparent Oral Clearance) | 3.9 L/hr (0.8) | Single dose with food | [5] |
| Plasma Protein Binding | ~86.4% | - | [5] |
| Food Effect | Cmax and AUC increase by ~76% and ~88% with a high-fat meal | Compared to fasted state | [5][15] |
Conclusion
Pretomanid represents a significant advancement in the fight against drug-resistant tuberculosis. Its unique mechanism of action, targeting both replicating and persistent mycobacteria, makes it an invaluable therapeutic agent. The development of safe, scalable, and efficient synthetic routes, such as the one-pot cyclization method starting from 2-bromo-4-nitroimidazole, has been crucial for its clinical development and deployment. The quantitative data on its potent in vitro activity and predictable pharmacokinetic profile underscore its reliability in combination regimens. This guide provides the foundational technical information required for researchers and drug development professionals working with this essential anti-TB drug.
References
- 1. ijrpr.com [ijrpr.com]
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- 5. accessdata.fda.gov [accessdata.fda.gov]
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- 10. researchgate.net [researchgate.net]
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- 15. Pretomanid Pharmacokinetics in the Presence of Rifamycins: Interim Results from a Randomized Trial among Patients with Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
